Cas no 2089327-40-0 (4-Bromo-6-chloropicolinimidamide)

• Product Name: 4-Bromo-6-chloropicolinimidamide
• CAS No: 2089327-40-0
• MF: C₆H₅BrClN₃
• MW: 234.480998754501
• CID: 5704816
• PubChem ID: 122198363
• Update Time: 2023-10-15

4-Bromo-6-chloropicolinimidamide Chemical and Physical Properties

Names and Identifiers

• 2089327-40-0
• 4-Bromo-6-chloropicolinimidamide
• 2-Pyridinecarboximidamide, 4-bromo-6-chloro-

• Inchi： 1S/C6H5BrClN3/c7-3-1-4(6(9)10)11-5(8)2-3/h1-2H,(H3,9,10)
• InChI Key： ZGHLSKHQWYUXMG-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(=N)N)C=1)Cl

Computed Properties

• Exact Mass: 232.93554g/mol
• Monoisotopic Mass: 232.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.94±0.1 g/cm3(Predicted)
• Boiling Point: 345.3±52.0 °C(Predicted)
• pka: 9.01±0.50(Predicted)